Cas no 2918890-52-3 (1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol)
1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol Chemical and Physical Properties
Names and Identifiers
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- 1-(4-(methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol
- MFCD34776015
- 2918890-52-3
- 1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol
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- Inchi: 1S/C16H24O3/c1-15(2)8-10-16(17,11-9-15)13-4-6-14(7-5-13)19-12-18-3/h4-7,17H,8-12H2,1-3H3
- InChI Key: PDVRBWMQRNJBDQ-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC(=CC=2)OCOC)CCC(C)(C)CC1
Computed Properties
- Exact Mass: 264.17254462g/mol
- Monoisotopic Mass: 264.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.051±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 380.1±32.0 °C(Predicted)
- pka: 14.57±0.40(Predicted)
1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB612254-250mg |
1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol; . |
2918890-52-3 | 250mg |
€355.80 | 2024-07-19 | ||
| abcr | AB612254-1g |
1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol; . |
2918890-52-3 | 1g |
€659.60 | 2024-07-19 | ||
| abcr | AB612254-5g |
1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol; . |
2918890-52-3 | 5g |
€2218.40 | 2024-07-19 |
1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol Suppliers
1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol Related Literature
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1. Estimation of hydrogen sulfide from crude petroleum: a unique invention using a simple chemosensor†Shampa Kundu,Prithidipa Sahoo New J. Chem., 2019,43, 12369-12374
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol
Comprehensive Overview of 1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol (CAS No. 2918890-52-3)
1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol (CAS No. 2918890-52-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its methoxymethoxy and dimethylcyclohexanol functional groups, is often explored for its role in intermediate synthesis and drug development. Researchers and industry professionals frequently search for terms like "1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol synthesis" or "CAS 2918890-52-3 applications," reflecting its relevance in modern chemistry.
The molecular structure of 1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol combines aromatic and aliphatic components, making it a versatile building block for more complex molecules. Its methoxymethoxy group enhances solubility and reactivity, while the dimethylcyclohexanol moiety contributes to steric stability. Such features are critical in designing compounds with improved bioavailability, a topic highly searched in pharmaceutical forums. Questions like "How does 1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol improve drug delivery?" highlight its practical significance.
In recent years, the demand for sustainable and efficient synthetic methods has risen, placing compounds like 1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol at the forefront of green chemistry discussions. Searches for "eco-friendly synthesis of CAS 2918890-52-3" or "biodegradable derivatives of 4,4-dimethylcyclohexanol" underscore this trend. The compound's potential in reducing waste and energy consumption aligns with global efforts to minimize environmental impact, a key concern for today's researchers.
Another area of interest is the compound's role in high-performance materials. Its structural rigidity and functional groups make it a candidate for polymers and coatings with enhanced durability. Queries such as "1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol in material science" reflect this application. Additionally, its compatibility with other industrial chemicals positions it as a valuable component in adhesives and sealants, further expanding its utility.
From an analytical perspective, CAS No. 2918890-52-3 is often studied using advanced techniques like NMR spectroscopy and mass spectrometry. Researchers frequently ask, "What are the spectroscopic properties of 1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol?" These analyses are crucial for quality control and regulatory compliance, ensuring the compound meets industry standards. Its well-documented spectral data also aids in academic research and method development.
In conclusion, 1-(4-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol (CAS No. 2918890-52-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structure and adaptability continue to drive innovation, making it a subject of ongoing research and commercial interest. By addressing common search queries and aligning with current trends, this overview aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.
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